Cas no 1261449-79-9 (4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine)

• Product Name: 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine
• CAS No: 1261449-79-9
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 5000130
• Update Time: 2025-10-12

4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine

• Inchi： 1S/C15H13F4NO/c16-12-3-6-14(11(9-12)7-8-20)10-1-4-13(5-2-10)21-15(17,18)19/h1-6,9H,7-8,20H2
• InChI Key： YPIMSJWWEZLPRS-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CC(=CC=2)OC(F)(F)F)=C(C=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2

Additional information on 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine

Introduction to 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine (CAS No. 1261449-79-9)

4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine, a compound with the chemical identifier CAS No. 1261449-79-9, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of biphenyl derivatives, which are widely studied for their potential applications in medicinal chemistry due to their unique structural and electronic properties.

The molecular structure of 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine features a biphenyl core substituted with a fluoro group at the 4-position and a trifluoromethoxy group at the 4'-position, along with an ethylamine moiety at the 2-position. This specific arrangement of functional groups imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for further derivatization and investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of biphenyl derivatives. The introduction of fluorine and trifluoromethoxy groups into the molecular framework is particularly noteworthy, as these substituents are known to enhance metabolic stability, binding affinity, and overall bioactivity. Such modifications are crucial in the design of drugs that aim to interact selectively with biological targets.

One of the most compelling aspects of 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical transformations, enabling researchers to explore a wide range of structural variations. This flexibility is particularly important in drug discovery pipelines, where the ability to modify and optimize molecular structures is essential for achieving desired pharmacological outcomes.

Recent studies have highlighted the importance of fluorinated biphenyl derivatives in the development of next-generation pharmaceuticals. For instance, compounds with similar structural motifs have shown promise in treating various neurological disorders by modulating neurotransmitter receptor activity. The fluoro and trifluoromethoxy groups in 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine are believed to play a critical role in enhancing interactions with specific protein targets, thereby improving therapeutic efficacy.

The synthesis of 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the biphenyl core and introduce the desired substituents. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further research.

The pharmacological profile of 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine is still under active investigation, but preliminary findings suggest that it exhibits interesting biological activities. The compound's ability to interact with biological systems may make it a valuable candidate for further development into novel therapeutic agents. Researchers are exploring its potential in various disease models, including cancer, inflammation, and neurological disorders, where modulation of specific biological pathways could lead to significant therapeutic benefits.

In conclusion, 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-ethylamine (CAS No. 1261449-79-9) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive subject for further study and development. As research in this area continues to evolve, it is likely that new insights into its pharmacological properties will emerge, paving the way for innovative therapeutic applications.